Cas no 5333-31-3 (4-methylcyclohex-1-ene-1-carboxylic acid)
5333-31-3 structure
Product Name:4-methylcyclohex-1-ene-1-carboxylic acid
CAS No:5333-31-3
MF:C8H12O2
MW:140.179682731628
MDL:MFCD19228163
CID:1582473
PubChem ID:219389
Update Time:2025-04-21
4-methylcyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-methylcyclohex-1-ene-1-carboxylic acid
- 4-methylcyclohexene-1-carboxylic acid
- 4-Methylcyclohexene-1-carboxylicacid
- SCHEMBL2874581
- 4-METHYL-1-CYCLOHEXENE-1-CARBOXYLIC ACID
- DTXSID10277069
- EN300-149847
- NSC-622
- AKOS006376244
- SY157571
- MFCD19228163
- D79048
- GEFNPBHICGXNLA-UHFFFAOYSA-N
- YD59T6HP93
- 4-Methyl-1-cyclohexenecarboxylic Acid
- 1-Cyclohexene-1-carboxylic acid, 4-methyl-
- PB42993
- 4-Methyl-1-cyclo-hexene-1-carboxylic acid
- BS-43089
- 4-methylcyclohex-1-ene-1-carboxylicacid
- NSC 622
- 4-methyl-cyclohexene-1-carboxylic acid
- 5333-31-3
- CS-0309596
- NSC622
-
- MDL： MFCD19228163
- Inchi： 1S/C8H12O2/c1-6-2-4-7(5-3-6)8(9)10/h4,6H,2-3,5H2,1H3,(H,9,10)
- InChI Key： GEFNPBHICGXNLA-UHFFFAOYSA-N
- SMILES： OC(C1=CCC(C)CC1)=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.078
- Boiling Point: 248.2°C at 760 mmHg
- Flash Point: 115.1°C
- Refractive Index: 1.497
- PSA: 37.3
- LogP: 1.81740
4-methylcyclohex-1-ene-1-carboxylic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-methylcyclohex-1-ene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B497903-10mg |
4-methylcyclohex-1-ene-1-carboxylic acid |
5333-31-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B497903-50mg |
4-methylcyclohex-1-ene-1-carboxylic acid |
5333-31-3 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B497903-100mg |
4-methylcyclohex-1-ene-1-carboxylic acid |
5333-31-3 | 100mg |
$ 295.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1006428-1G |
4-methylcyclohexene-1-carboxylic acid |
5333-31-3 | 97% | 1g |
$555 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1006428-5G |
4-methylcyclohexene-1-carboxylic acid |
5333-31-3 | 97% | 5g |
$1675 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1006428-10G |
4-methylcyclohexene-1-carboxylic acid |
5333-31-3 | 97% | 10g |
$2795 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1006428-25G |
4-methylcyclohexene-1-carboxylic acid |
5333-31-3 | 97% | 25g |
$4860 | 2023-05-13 | |
| eNovation Chemicals LLC | D964926-1g |
4-methylcyclohex-1-ene-1-carboxylic acid |
5333-31-3 | 99.20% | 1g |
$515 | 2024-06-06 | |
| eNovation Chemicals LLC | D964926-5g |
4-methylcyclohex-1-ene-1-carboxylic acid |
5333-31-3 | 99.20% | 5g |
$2355 | 2023-09-04 | |
| Enamine | EN300-149847-0.05g |
4-methylcyclohex-1-ene-1-carboxylic acid |
5333-31-3 | 95% | 0.05g |
$149.0 | 2023-06-07 |
4-methylcyclohex-1-ene-1-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5333-31-3)4-methylcyclohex-1-ene-1-carboxylic acid
Order Number:A1228836
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:16
Price ($):3765
Email:sales@amadischem.com
4-methylcyclohex-1-ene-1-carboxylic acid Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5333-31-3)4-methylcyclohex-1-ene-1-carboxylic acid
Purity:99%
Quantity:25g
Price ($):3765